Cas no 1252686-45-5 (2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride
• CAS No: 1252686-45-5
• MF: C₁₁H₁₂ClF₃N₂O
• MW: 280.673992156982
• MDL: MFCD18027183
• CID: 1025554
• Update Time: 2025-10-28

2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine hydrochloride
• 2-(6-(Trifluoromethoxy)-1H-indol-3-yl)ethamine hydrochloride
• AK-79478
• ANW-47188
• BR-79478
• CTK8B5043
• KB-223458
• X9621
• 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride

• MDL： MFCD18027183
• Inchi： 1S/C11H11F3N2O.ClH/c12-11(13,14)17-8-1-2-9-7(3-4-15)6-16-10(9)5-8;/h1-2,5-6,16H,3-4,15H2;1H
• InChI Key： VRBJZJNYNDUOJU-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC2=C(C=1)NC=C2CCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD225602)

Additional information on 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride

Comprehensive Overview of 2-[6-(Trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine Hydrochloride (CAS No. 1252686-45-5)

The compound 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride (CAS No. 1252686-45-5) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoromethoxy group and an ethylamine side chain, makes it a valuable intermediate for drug discovery and neurochemical studies. Researchers are increasingly interested in this compound due to its potential applications in targeting serotonin receptors and other central nervous system (CNS) pathways.

In recent years, the demand for fluorinated indole compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethoxy moiety in CAS No. 1252686-45-5 contributes to its lipophilicity, a critical factor in drug design for CNS-targeted therapies. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The hydrochloride salt form further enhances its solubility, making it suitable for in vitro and in vivo studies.

The synthesis of 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride involves multi-step organic reactions, including indole ring formation and selective fluorination. Its purity and stability are rigorously validated using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure reproducibility in research applications, addressing a common concern among scientists about batch-to-batch variability in pharmaceutical intermediates.

From a commercial perspective, CAS No. 1252686-45-5 is gaining attention in the contract research organization (CRO) sector. Its applications span high-throughput screening libraries and structure-activity relationship (SAR) studies. The compound’s relevance to neurodegenerative disease research also positions it as a candidate for investigating novel therapeutic targets, particularly in Alzheimer’s and Parkinson’s research, which are high-priority areas in global health.

Environmental and safety profiles of 2-[6-(trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine hydrochloride are carefully documented, adhering to REACH and GLP standards. Its non-hazardous classification under normal handling conditions makes it accessible for academic and industrial labs. This aspect is particularly important given the growing emphasis on green chemistry and sustainable research practices.

Future directions for this compound include exploration in PET radioligand development due to its potential binding affinity for neurological biomarkers. Additionally, its structural modularity allows for derivatization, opening avenues for combinatorial chemistry approaches. As the scientific community continues to prioritize small-molecule drug discovery, CAS No. 1252686-45-5 is poised to remain a compound of significant interest.